1-benzyl-4-(4-methoxybenzoyl)piperazine
Overview
Description
1-benzyl-4-(4-methoxybenzoyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized through various methods and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-benzyl-4-(4-methoxybenzoyl)piperazine is not fully understood. However, it has been found to exhibit its therapeutic effects through various mechanisms, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to exhibit antioxidant, anti-inflammatory, and analgesic effects. It has also been found to exhibit potential therapeutic effects in the treatment of anxiety and depression.
Advantages and Limitations for Lab Experiments
1-benzyl-4-(4-methoxybenzoyl)piperazine exhibits various advantages and limitations for lab experiments. Its advantages include its potential therapeutic applications and its ability to exhibit various biochemical and physiological effects. Its limitations include its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are various future directions for the scientific research of 1-benzyl-4-(4-methoxybenzoyl)piperazine. These include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various diseases. Additionally, further studies are needed to explore its potential toxicity and side effects at different concentrations.
Synthesis Methods
1-benzyl-4-(4-methoxybenzoyl)piperazine can be synthesized through various methods, including the reaction of benzyl chloride with 1-(4-methoxybenzoyl)piperazine in the presence of a base or the reaction of 1-(4-methoxybenzoyl)piperazine with benzyl bromide in the presence of a base. The purity and yield of the synthesized compound can be improved through various purification techniques, including column chromatography and recrystallization.
Scientific Research Applications
1-benzyl-4-(4-methoxybenzoyl)piperazine has been found to exhibit potential therapeutic applications in various scientific research studies. It has been studied for its anticancer, antiviral, and antimicrobial properties. It has also been found to exhibit potential therapeutic applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-(4-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2/c1-23-18-9-7-17(8-10-18)19(22)21-13-11-20(12-14-21)15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTMQLBHMZVHXLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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